Cas no 2228849-01-0 (tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate)

• Product name: tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate
• CAS No: 2228849-01-0
• MF: C₁₆H₂₂ClN₃O₂
• MW: 323.817782878876
• CID: 5867506
• PubChem ID: 165827641

tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethyl]carbamate
• EN300-1902940
• 2228849-01-0

• Inchi： 1S/C16H22ClN3O2/c1-16(2,3)22-15(21)19-8-13(18)12-9-20(4)14-7-10(17)5-6-11(12)14/h5-7,9,13H,8,18H2,1-4H3,(H,19,21)
• InChI Key： LRKJAQSJCBLPDV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C(CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 323.1400546g/mol
• Monoisotopic Mass: 323.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate: A Comprehensive Overview

In the ever-evolving landscape of chemical research, tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate (CAS No. 2228849-01-0) has emerged as a compound of significant interest. This compound, with its unique structure and potential applications, has garnered attention from researchers across various fields. In this article, we delve into the properties, synthesis, and potential uses of this compound, while incorporating the latest research findings to provide a comprehensive understanding.

The chemical structure of tert-butyl N-2-amino-2-(6-chloro-1-methyl-1H-indol-3-yl)ethylcarbamate is characterized by a complex arrangement of functional groups. The presence of a tert-butyl group, an amino group, and a chlorinated indole moiety contributes to its unique reactivity and biological activity. Recent studies have highlighted the importance of such structural features in determining the compound's pharmacokinetic properties and its potential as a drug candidate.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methods to synthesize tert-butyl N-2-amino-2-(6-chloro-1-methyl-H-indol-YL)ethylcarbamate, often employing multi-step reactions involving coupling agents and protecting groups. These methods have been optimized to enhance yield and purity, making the compound more accessible for further studies.

The biological activity of tert-butyl N-aminoethylcarbamate derivatives has been a focal point in recent research. Studies have demonstrated that this compound exhibits potent activity in various assays, particularly in the context of cancer research. For instance, investigations into its anti-proliferative effects on cancer cell lines have shown promising results, suggesting its potential as an anti-tumor agent.

In addition to its therapeutic potential, tert-butyl N-substituted carbamates have also been explored for their role in enzyme inhibition. Recent findings indicate that this compound may inhibit key enzymes involved in metabolic pathways, offering new avenues for drug development.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinity with target proteins, while quantum chemical calculations have shed light on its electronic structure and reactivity.

In conclusion, tert-butyl N-aminoethylcarbamate (CAS No. 2228849-X-X) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research uncovering new facets of its chemistry and biology, this compound continues to be a subject of intense scientific interest.